Cas no 2669-95-6 (1,3,5-Triazine-2(1H)-thione,5-butyltetrahydro-)

• Product Name: 1,3,5-Triazine-2(1H)-thione,5-butyltetrahydro-
• CAS No: 2669-95-6
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 262847
• PubChem ID: 3034134
• Update Time: 2025-04-19

1,3,5-Triazine-2(1H)-thione,5-butyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione,5-butyltetrahydro-
• 5-butyl-1,3,5-triazinane-2-thione
• 5-Butyl-1,4,5,6-tetrahydro-1,3,5-triazine-2-thiol
• NS00028158
• s-Triazine-2(1H)-thione, 5-butyltetrahydro-
• 5-Butyltetrahydro-1,3,5-triazine-2(1H)-thione
• SCHEMBL10630470
• AKOS001648736
• EINECS 220-212-9
• ChemDiv3_003153
• Oprea1_087940
• HMS1481P07
• SR-01000485899-1
• 5-Butylhexahydro-s-triazine-2-thione
• SR-01000485899
• DTXSID2062585
• Q3J2P65KWU
• 1,3,5-Triazine-2(1H)-thione, 5-butyltetrahydro-
• 2669-95-6

• Inchi： 1S/C7H15N3S/c1-2-3-4-10-5-8-7(11)9-6-10/h2-6H2,1H3,(H2,8,9,11)
• InChI Key： WSCQSKLSWOQFNU-UHFFFAOYSA-N
• SMILES： S=C1NCN(CN1)CCCC

Computed Properties

• Exact Mass: 173.09885
• Monoisotopic Mass: 173.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 241.9°Cat760mmHg
• Flash Point: 100.1°C
• Refractive Index: 1.575
• PSA: 27.63